Cas no 81089-57-8 (1-(2-chloro-1-methoxy-ethyl)-4-nitro-benzene)

• Product Name: 1-(2-chloro-1-methoxy-ethyl)-4-nitro-benzene
• CAS No: 81089-57-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 986376
• PubChem ID: 157726
• Update Time: 2025-04-20

1-(2-chloro-1-methoxy-ethyl)-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1-methoxy-ethyl)-4-nitro-benzene
• 1-(2-chloro-1-methoxyethyl)-4-nitrobenzene
• Benzene, 1-(2-chloro-1-methoxyethyl)-4-nitro-
• DTXSID101001765
• 81089-57-8
• AKOS040766718

• Inchi： 1S/C9H10ClNO3/c1-14-9(6-10)7-2-4-8(5-3-7)11(12)13/h2-5,9H,6H2,1H3
• InChI Key： OWEDAINGZMBMLR-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų